N-(4'-Methoxy-4-biphenylylsulfonyl)-beta-alanine
Description
N-(4'-Methoxy-4-biphenylylsulfonyl)-beta-alanine, also known as BMS-214778, is a chemical compound that belongs to the class of sulfonamide drugs. It has been extensively researched for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation.
Scientific Research Applications
Protease Inhibitors
N-(4'-Methoxy-4-biphenylylsulfonyl)-beta-alanine and its derivatives have been explored as protease inhibitors, particularly for matrix metalloproteinases (MMPs) and bacterial collagenases. These compounds showed significant efficacy as collagenase/gelatinase inhibitors, with variations in effectiveness based on the substitution pattern at the sulfonamido moiety (Scozzafava, Ilies, Manole, & Supuran, 2000).
Biochemistry and Molecular Biology
In the realm of biochemistry, research involving β-alanine derivatives, which include compounds structurally related to N-(4'-Methoxy-4-biphenylylsulfonyl)-beta-alanine, has been conducted. These studies include the examination of trifunctional N-methyltransferases in plant physiology and the synthesis and characterization of photolabile derivatives of β-alanine for investigating the kinetics of the glycine receptor (Rathinasabapathi, Fouad, & Sigua, 2001); (Niu, Wieboldt, Ramesh, Carpenter, & Hess, 1996).
Agricultural Applications
Studies have also been conducted on the influence of β-alanine derivatives on the growth parameters of agricultural plants, such as oilseed rape (Brassica napus L.), highlighting the potential agricultural applications of these compounds (Žiaukienė, Mickevičius, Brazienė, & Jakienė, 2010).
Fluorescent Labeling in Analytical Biochemistry
In analytical biochemistry, β-alanine derivatives have been used in the development of fluorescent labeling reagents for amino acid determination in high-performance liquid chromatography (HPLC). This is significant for amino acid analysis and quantification in various biological samples (Tsuruta & Inoue, 1998).
Enzymatic and Genetic Studies
Further, research has involved the study of enzymes like beta-alanine N-methyltransferase and their role in the synthesis of osmoprotectants in plants, and genetic studies involving beta-alanine in yeast, suggesting its applications in genetic and enzymatic research (Raman & Rathinasabapathi, 2003); (White, Skatrud, Xue, & Toyn, 2003).
properties
IUPAC Name |
3-[[4-(4-methoxyphenyl)phenyl]sulfonylamino]propanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO5S/c1-22-14-6-2-12(3-7-14)13-4-8-15(9-5-13)23(20,21)17-11-10-16(18)19/h2-9,17H,10-11H2,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDSCQHVGKWYOCF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC=C(C=C2)S(=O)(=O)NCCC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4'-Methoxy-4-biphenylylsulfonyl)-beta-alanine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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